Cas no 13195-49-8 (2-chloro-5-nitrothiophene)

• Product Name: 2-chloro-5-nitrothiophene
• CAS No: 13195-49-8
• MF: C₄H₂ClNO₂S
• MW: 163.582178592682
• MDL: MFCD01625926
• CID: 1234110
• PubChem ID: 13762130
• Update Time: 2025-04-24

2-chloro-5-nitrothiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-chloro-5-nitro-
• 2-chloro-5-nitrothiophene
• W15255
• DTXSID90548724
• AKOS026729484
• Z759291646
• EN300-52743
• MFCD01625926
• SY179849
• 5-chloro-2-nitrothiophene
• SCHEMBL9144199
• AS-59495
• 13195-49-8
• CS-0216620

• MDL： MFCD01625926
• Inchi： 1S/C4H2ClNO2S/c5-3-1-2-4(9-3)6(7)8/h1-2H
• InChI Key： ICZXWJPHHWNISM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C([N+](=O)[O-])S1

Computed Properties

• Exact Mass: 162.9494772g/mol
• Monoisotopic Mass: 162.9494772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes

Additional information on 2-chloro-5-nitrothiophene

Comprehensive Guide to Thiophene, 2-chloro-5-nitro- (CAS No. 13195-49-8): Properties, Applications, and Market Insights

Thiophene, 2-chloro-5-nitro- (CAS No. 13195-49-8) is a specialized heterocyclic compound that has garnered significant attention in the chemical and pharmaceutical industries. This nitro-substituted thiophene derivative is known for its unique chemical properties, making it a valuable intermediate in organic synthesis. Researchers and manufacturers frequently search for 2-chloro-5-nitrothiophene suppliers or inquire about its synthesis methods, reflecting its growing demand in various applications.

The molecular structure of Thiophene, 2-chloro-5-nitro- consists of a five-membered aromatic ring containing sulfur, with chlorine and nitro functional groups at the 2nd and 5th positions, respectively. This configuration contributes to its reactivity and versatility in chemical reactions. Recent trends in green chemistry have sparked interest in optimizing the production of this compound to minimize environmental impact, aligning with global sustainability goals.

One of the primary applications of 2-chloro-5-nitrothiophene is in the pharmaceutical sector, where it serves as a key building block for drug development. Its structure makes it particularly useful in creating compounds with potential biological activity. The rise of AI-assisted drug discovery has increased the demand for such specialized intermediates, as computational models frequently identify thiophene derivatives as promising candidates for new medications.

In material science, Thiophene, 2-chloro-5-nitro- finds application in the development of organic semiconductors and conductive polymers. With the growing focus on flexible electronics and organic photovoltaics, researchers are exploring novel thiophene-based materials that could revolutionize renewable energy technologies. This compound's electronic properties make it particularly interesting for these cutting-edge applications.

The global market for nitrothiophene derivatives has shown steady growth, driven by increasing R&D investments in both pharmaceutical and electronic applications. Manufacturers are responding to this demand by developing more efficient synthetic routes for 2-chloro-5-nitrothiophene, often focusing on catalyst optimization and process intensification. Recent patent analyses reveal ongoing innovation in production methods, indicating the compound's commercial importance.

Quality control is paramount when working with Thiophene, 2-chloro-5-nitro-, as impurities can significantly affect downstream applications. Advanced analytical techniques such as HPLC analysis of nitrothiophenes and mass spectrometry characterization are commonly employed to ensure product purity. These quality assurance measures are particularly critical for pharmaceutical applications, where regulatory compliance is essential.

Storage and handling of 2-chloro-5-nitrothiophene require standard chemical safety precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from incompatible materials is recommended to maintain stability. Material safety data sheets (MSDS) provide detailed guidance for safe handling procedures.

Recent scientific literature highlights several innovative applications of Thiophene, 2-chloro-5-nitro- in medicinal chemistry. Its incorporation into various molecular scaffolds has shown promise in developing treatments for inflammatory conditions and microbial infections. The compound's versatility in cross-coupling reactions makes it particularly valuable for creating diverse molecular libraries in drug discovery programs.

Environmental considerations are increasingly important in the production and use of nitro-substituted thiophenes. Researchers are investigating biodegradation pathways and developing more sustainable synthetic methods to reduce the environmental footprint of these compounds. This aligns with the chemical industry's broader shift toward green chemistry principles and circular economy models.

For researchers seeking Thiophene, 2-chloro-5-nitro- CAS 13195-49-8, it's important to verify supplier credentials and request comprehensive analytical data. Reputable suppliers typically provide detailed specifications including purity levels, melting point ranges, and spectroscopic characterization data. These quality indicators are crucial for ensuring reproducible results in research and industrial applications.

The future outlook for 2-chloro-5-nitrothiophene appears promising, with potential applications expanding into new areas of materials science and medicinal chemistry. As synthetic methodologies continue to advance and our understanding of structure-activity relationships deepens, this compound is likely to play an increasingly important role in scientific innovation and industrial applications.